(4-Ethyl-4-piperidinyl)methanol hydrochloride

• CAS No.: 1256643-15-8; 1332530-86-5
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69
• IUPAC Name: (4-ethylpiperidin-4-yl)methanol;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-2-8(7-10)3-5-9-6-4-8;/h9-10H,2-7H2,1H3;1H
• InChI Key: ZBZUKLJQAWSJPE-UHFFFAOYSA-N
• SMILES: CCC1(CCNCC1)CO.Cl
• solubility: not available

Description

(4-Ethyl-4-piperidinyl)methanol hydrochloride is a chemical compound with the molecular formula C8H18ClNO and a molecular weight of 179.69 g/mol . It is a piperidine derivative, which is a class of compounds known for their significant role in the pharmaceutical industry . This compound is typically used as an intermediate in the synthesis of various pharmaceuticals and other organic compounds .

Preparation Methods

The synthesis of (4-Ethyl-4-piperidinyl)methanol hydrochloride involves several steps. One common method includes the reaction of 4-ethylpiperidine with formaldehyde, followed by reduction to yield (4-Ethyl-4-piperidinyl)methanol. This intermediate is then treated with hydrochloric acid to form the hydrochloride salt . Industrial production methods often involve similar steps but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

(4-Ethyl-4-piperidinyl)methanol hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form more saturated derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium